Cas no 32821-68-4 (2H-Pyran-2-one,3-ethyltetrahydro-)

• Product Name: 2H-Pyran-2-one,3-ethyltetrahydro-
• CAS No: 32821-68-4
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 305132
• PubChem ID: 3656318
• Update Time: 2025-10-30

2H-Pyran-2-one,3-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,3-ethyltetrahydro-
• 3-ethyloxan-2-one
• 3-ethyltetrahydro-2H-Pyran-2-one
• a-Ethyl-d-valerolactone
• F77895
• A5861
• EN300-7199577
• FT-0713221
• 2-ethylvalerolactone
• MNMHTBMXCUARLR-UHFFFAOYSA-N
• 2-ethyl-pentanolide
• SCHEMBL576504
• AKOS015842952
• 2H-Pyran-2-one, 3-ethyltetrahydro-
• DTXSID70394726
• 32821-68-4

• Inchi： 1S/C7H12O2/c1-2-6-4-3-5-9-7(6)8/h6H,2-5H2,1H3
• InChI Key： MNMHTBMXCUARLR-UHFFFAOYSA-N
• SMILES： O1C(C(CC)CCC1)=O

Computed Properties

• Exact Mass: 128.084
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.5

Experimental Properties

• Density: 0.974
• Boiling Point: 227 °C at 760 mmHg
• Flash Point: 85.6 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 2H-Pyran-2-one,3-ethyltetrahydro-

Introduction to 2H-Pyran-2-one,3-ethyltetrahydro (CAS No. 32821-68-4)

2H-Pyran-2-one,3-ethyltetrahydro, identified by its Chemical Abstracts Service (CAS) number 32821-68-4, is a heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the tetrahydropyranone class, a structural motif that is widely recognized for its versatility in medicinal chemistry. The presence of the ethyl group at the 3-position and the 2H-pyran-2-one core suggests potential applications in the synthesis of bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways.

The structural framework of 2H-Pyran-2-one,3-ethyltetrahydro (CAS No. 32821-68-4) imparts unique electronic and steric properties that make it a valuable intermediate in drug discovery. The pyranone ring system is a common scaffold in natural products and synthetic molecules, often contributing to pharmacological activity through hydrogen bonding interactions and favorable lipophilicity. Recent studies have highlighted the role of tetrahydropyranones in the development of novel therapeutics, particularly in the treatment of chronic inflammatory diseases and neurodegenerative disorders.

In the realm of medicinal chemistry, 2H-Pyran-2-one,3-ethyltetrahydro (CAS No. 32821-68-4) has been explored as a precursor for more complex derivatives. The ethyl substituent at the 3-position provides a handle for further functionalization, enabling chemists to tailor the molecule’s properties for specific biological targets. For instance, modifications at this position can influence metabolic stability, solubility, and binding affinity to biological receptors. This flexibility has made tetrahydropyranones a preferred choice for medicinal chemists seeking to design molecules with optimized pharmacokinetic profiles.

Recent advancements in computational chemistry have further enhanced the utility of 2H-Pyran-2-one,3-ethyltetrahydro (CAS No. 32821-68-4) in drug design. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets such as enzymes and receptors involved in inflammatory pathways. For example, modifications to the pyranone core have been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and inflammation. Such findings underscore the potential of this scaffold as a basis for developing anti-inflammatory agents.

The synthesis of 2H-Pyran-2-one,3-ethyltetrahydro (CAS No. 32821-68-4) typically involves multi-step organic transformations, often starting from readily available precursors such as diethyl malonate or ethyl acetoacetate. The process commonly employs cyclization reactions to form the pyranone ring system, followed by functional group interconversions to introduce the ethyl substituent at the 3-position. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

One notable application of derivatives derived from 2H-Pyran-2-one,3-ethyltetrahydro (CAS No. 32821-68-4) is in the development of central nervous system (CNS) therapeutics. The lipophilic nature of tetrahydropyranones facilitates their penetration across the blood-brain barrier, making them suitable candidates for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Recent preclinical studies have shown that certain analogs of this compound exhibit neuroprotective effects by modulating cholinergic and glutamatergic signaling pathways.

The pharmaceutical industry has also explored 2H-Pyran-2-one,3-ethyltetrahydro (CAS No. 32821-68-4) as a building block for antiviral agents. The structural features of tetrahydropyranones can be leveraged to design molecules that interfere with viral replication mechanisms. For instance, derivatives of this scaffold have been investigated for their ability to inhibit protease enzymes essential for viral maturation. Such research highlights the broad applicability of this class of compounds in addressing emerging infectious diseases.

From an industrial perspective, the commercial significance of 2H-Pyran-2-one,3-ethyltetrahydro (CAS No. 32821-68-4) lies in its role as an intermediate for high-value pharmaceuticals. Companies specializing in fine chemicals and custom synthesis services often produce this compound to meet demand from research institutions and pharmaceutical manufacturers. The growing interest in heterocyclic compounds like tetrahydropyranones underscores their importance as key components in modern drug discovery pipelines.

The future direction of research on 2H-Pyran-2-one,3-ethyltetrahydro (CAS No. 32821-68-4) is likely to focus on expanding its chemical space through innovative synthetic methodologies and biocatalytic approaches. Efforts are underway to develop greener synthetic routes that minimize hazardous byproducts and improve atom economy. Additionally, collaborations between academia and industry are expected to yield novel derivatives with enhanced pharmacological properties.

In conclusion,2H-Pyran-2-one, 3-ethyltetrahydro, CAS No. 32⁸₀¹, remains a compelling subject of study due to its structural versatility and potential therapeutic applications.
The ongoing exploration into its derivatives promises exciting developments across multiple fields
of medicine and chemical science.